![molecular formula C13H16N2O4 B2601586 1-[5-(4-Hydroxypiperidino)-2-nitrophenyl]-1-ethanone CAS No. 923176-68-5](/img/structure/B2601586.png)
1-[5-(4-Hydroxypiperidino)-2-nitrophenyl]-1-ethanone
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Description
1-[5-(4-Hydroxypiperidino)-2-nitrophenyl]-1-ethanone is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.281. The purity is usually 95%.
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Scientific Research Applications
Advanced Oxidation Processes (AOPs) and Environmental Remediation
Compounds with nitrophenyl groups, similar to the one , have been studied in the context of environmental science, especially in the degradation of pollutants through advanced oxidation processes (AOPs). For instance, AOPs have been used to treat acetaminophen (ACT) in aqueous mediums, leading to various degradation by-products. Such processes highlight the importance of understanding the reactivity and degradation pathways of complex organic compounds in environmental remediation efforts (Qutob et al., 2022).
Synthesis and Reactivity in Organic Chemistry
The synthesis and reactivity of hydroxycoumarins have been extensively reviewed, providing insights into the reactivity of compounds with similar structures to 1-[5-(4-Hydroxypiperidino)-2-nitrophenyl]-1-ethanone. These compounds are pivotal in organic synthesis, showcasing the diverse potential of nitrophenyl derivatives in chemical reactions, including acylation and photochemical properties (Yoda et al., 2019).
Atmospheric Chemistry and Environmental Impact
Research on nitrated phenols, including compounds with nitrophenyl groups, explores their atmospheric occurrence and the sources of these compounds, including direct emissions and secondary formation. Such studies are critical for understanding the environmental impact of nitrophenyl derivatives and their role in atmospheric chemistry (Harrison et al., 2005).
Pharmaceutical Applications and Drug Development
Although the specific applications of this compound in pharmaceuticals were not directly found, related compounds, particularly those with hydroxypiperidino groups, have been explored for their potential in drug development. The properties of these compounds, such as their reactivity and biological activity, can inform the design of new pharmacological agents, including those targeting specific biochemical pathways or as part of novel drug delivery systems (Hudzik et al., 2003).
Properties
IUPAC Name |
1-[5-(4-hydroxypiperidin-1-yl)-2-nitrophenyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O4/c1-9(16)12-8-10(2-3-13(12)15(18)19)14-6-4-11(17)5-7-14/h2-3,8,11,17H,4-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFKJSZFTLQBFOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)N2CCC(CC2)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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